Cas no 1806875-79-5 (4-Amino-3-(difluoromethyl)-2-iodo-6-methylpyridine)

• Product Name: 4-Amino-3-(difluoromethyl)-2-iodo-6-methylpyridine
• CAS No: 1806875-79-5
• MF: C₇H₇F₂IN₂
• MW: 284.045160531998
• CID: 4855612
• Update Time: 2025-06-13

4-Amino-3-(difluoromethyl)-2-iodo-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-2-iodo-6-methylpyridine

• Inchi： 1S/C7H7F2IN2/c1-3-2-4(11)5(6(8)9)7(10)12-3/h2,6H,1H3,(H2,11,12)
• InChI Key： AJBMKHIGGBGGTI-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-(difluoromethyl)-2-iodo-6-methylpyridine

Comprehensive Overview of 4-Amino-3-(difluoromethyl)-2-iodo-6-methylpyridine (CAS No. 1806875-79-5)

4-Amino-3-(difluoromethyl)-2-iodo-6-methylpyridine (CAS No. 1806875-79-5) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including an amino group, difluoromethyl group, iodine substituent, and a methyl group, making it a versatile intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds and iodinated pyridines in modern medicinal chemistry.

The structural complexity of 4-Amino-3-(difluoromethyl)-2-iodo-6-methylpyridine offers multiple sites for further chemical modifications, which aligns with the growing trend of structure-activity relationship (SAR) studies. Its difluoromethyl group is especially noteworthy, as fluorinated compounds are increasingly sought after due to their enhanced metabolic stability and bioavailability. This compound’s iodo-substituent also provides a handle for cross-coupling reactions, a hot topic in palladium-catalyzed transformations and click chemistry applications.

In recent years, the scientific community has shown a surge in interest in pyridine-based scaffolds, driven by their prevalence in FDA-approved drugs and agrochemicals. Searches for terms like "fluorinated pyridine synthesis" and "iodo-pyridine applications" have spiked, reflecting the compound’s relevance in cutting-edge research. Additionally, the compound’s potential role in kinase inhibitor development and antimicrobial agents has been a focal point in academic and industrial discussions.

From a synthetic chemistry perspective, CAS No. 1806875-79-5 presents intriguing challenges and opportunities. The presence of both electron-donating (amino group) and electron-withdrawing (difluoromethyl and iodo) groups on the pyridine ring creates a delicate electronic balance, which can be exploited in regioselective functionalization. This property is particularly valuable in the design of targeted therapeutics, where precise molecular tuning is critical.

Environmental and sustainability considerations are also shaping the discourse around compounds like 4-Amino-3-(difluoromethyl)-2-iodo-6-methylpyridine. With the rise of green chemistry initiatives, researchers are exploring eco-friendly synthetic routes for such intermediates. Queries like "sustainable synthesis of halogenated pyridines" and "catalytic fluorination methods" are becoming more frequent, highlighting the need for innovative approaches to reduce waste and energy consumption.

In conclusion, 4-Amino-3-(difluoromethyl)-2-iodo-6-methylpyridine (CAS No. 1806875-79-5) stands at the intersection of multiple research frontiers, from medicinal chemistry to sustainable synthesis. Its multifaceted reactivity and applicability make it a compound of enduring interest, particularly as the demand for high-value heterocycles continues to grow. By staying abreast of trends like fluorine chemistry and catalysis, scientists can unlock new possibilities for this intriguing molecule.